2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• IUPAC Name: 2-[(2-bromo-4-chlorophenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C11H15BrClNO/c1-2-10(7-15)14-6-8-3-4-9(13)5-11(8)12/h3-5,10,14-15H,2,6-7H2,1H3
• InChI Key: OXCUEWIZKBWOIR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=C(C=C(C=C1)Cl)Br

Description

IUPAC Nomenclature and Systematic Naming Conventions

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived through systematic substitution rules. The parent chain is identified as butan-1-ol, a four-carbon alcohol with a hydroxyl group at position 1. A methylamino substituent (-NH-CH2-) is attached to carbon 2 of the butanol chain. This methylamino group is further substituted with a 2-bromo-4-chlorophenyl ring, which consists of a benzene ring with bromine at position 2 and chlorine at position 4. The full IUPAC name is 2-[(2-bromo-4-chlorophenyl)methylamino]butan-1-ol , reflecting the hierarchical substitution pattern.

Alternative naming conventions include the CAS registry number 1512034-22-8 , which uniquely identifies the compound in chemical databases. Synonyms such as 2-((2-Bromo-4-chlorobenzyl)amino)butan-1-ol are also used in specialized literature.

Molecular Formula and Structural Isomerism Analysis

The molecular formula C11H15BrClNO (molecular weight: 292.60 g/mol) indicates the presence of 11 carbon atoms, 15 hydrogen atoms, one bromine atom, one chlorine atom, one nitrogen atom, and one oxygen atom. The structural formula (Fig. 1) illustrates a butanol backbone with a secondary amine-linked benzyl group bearing halogen substituents.

Structural Isomerism

• Positional Isomerism : Variations in halogen placement on the phenyl ring (e.g., 3-bromo-5-chloro substitution) would yield distinct positional isomers.
• Stereoisomerism : The chiral center at carbon 2 of the butanol chain permits enantiomeric forms. However, no stereochemical data is available in the provided sources.
• Functional Group Isomerism : Substitution of the hydroxyl group (e.g., ether formation) or amine group (e.g., imine derivatives) could generate functional isomers.

Table 1: Molecular Formula and Key Identifiers

Property	Value	Source
Molecular Formula	C11H15BrClNO
Molecular Weight	292.60 g/mol
CAS Registry Number	1512034-22-8
SMILES	CCC(CO)NCC1=C(C=C(C=C1)Cl)Br

Crystallographic Data and Conformational Studies

No crystallographic data for 2-{[(2-bromo-4-chlorophenyl)methyl]amino}butan-1-ol is available in the provided sources. However, analogous compounds with halogenated phenyl groups exhibit monoclinic or orthorhombic crystal systems. For example, a related chlorophenyl derivative (C17H13ClN2O2) crystallizes in the monoclinic P2₁/c space group with unit cell dimensions a = 5.3601 Å, b = 10.6233 Å, and c = 25.2125 Å.

Conformational Flexibility

• Butanol Backbone : The C2–C3 bond allows rotation, enabling gauche or anti conformations.
• Benzylamino Group : The –CH2–NH– linker permits rotational freedom, influencing the dihedral angle between the phenyl ring and butanol chain.
• Halogen Interactions : Bromine and chlorine atoms may participate in halogen bonding, affecting molecular packing in the solid state.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR : Expected signals include:
  • δ 1.3–1.6 ppm (m, 2H, CH2CH2OH)
  • δ 2.7–3.1 ppm (m, 1H, NH–CH2–)
  • δ 3.5–3.7 ppm (t, 2H, CH2OH)
  • δ 7.2–7.8 ppm (m, 3H, aromatic protons).
• ¹³C NMR : Key resonances would correspond to the hydroxyl-bearing carbon (δ 60–65 ppm), amine-linked methylene (δ 45–50 ppm), and aromatic carbons (δ 120–140 ppm).

Infrared (IR) Spectroscopy

• O–H Stretch : Broad peak near 3300 cm⁻¹ (hydroxyl group).
• N–H Stretch : Medium absorption at ~3350 cm⁻¹ (secondary amine).
• C–Br/C–Cl Stretches : Peaks at 550–650 cm⁻¹ (C–Br) and 700–750 cm⁻¹ (C–Cl).

UV-Vis Spectroscopy

• Absorption Bands : π→π* transitions in the aromatic ring (λmax ~270 nm) and n→σ* transitions from halogen atoms (λmax <220 nm).

Table 2: Predicted Spectroscopic Features

Technique	Key Signals/Predictions	Functional Group Assignment
¹H NMR	δ 7.4 (d, 1H)	Aromatic H (Br-substituted)
IR	3350 cm⁻¹	N–H stretch
UV-Vis	λmax = 268 nm	Aromatic π-system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with 2-bromo-4-chlorobenzyl chloride and butan-1-amine.

Nucleophilic Substitution: The butan-1-amine undergoes nucleophilic substitution with 2-bromo-4-chlorobenzyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction is typically carried out in an organic solvent like dichloromethane or toluene.

Hydrolysis: The resulting intermediate is then hydrolyzed to yield 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the halogen atoms, yielding a simpler amine derivative.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as sodium azide or thiolates in the presence of a suitable solvent.

Major Products

Oxidation: Formation of 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butanone.

Reduction: Formation of 2-{[(4-chlorophenyl)methyl]amino}butan-1-ol.

Substitution: Formation of 2-{[(2-azido-4-chlorophenyl)methyl]amino}butan-1-ol.

Scientific Research Applications

2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological conditions.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in studies investigating the effects of halogenated phenyl compounds on biological systems.

Industrial Applications: The compound is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and chlorine atoms enhance its binding affinity to these targets, potentially leading to inhibition or activation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Features:

• Halogen Substitution: The ortho-Br and para-Cl arrangement distinguishes this compound from analogs like 2-[(4-chlorobenzyl)amino]propan-1-ol (lacking bromine) or 2-{[(2,4-dichlorophenyl)methyl]amino}butan-1-ol (dual chlorine substituents).
• Chain Length : The butan-1-ol backbone provides greater conformational flexibility compared to shorter-chain analogs (e.g., propan-1-ol derivatives), which may influence solubility and membrane permeability.

Physicochemical Properties

The table below summarizes hypothetical trends based on structural analogs (data inferred from typical halogenated amino alcohol studies):

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	LogP (Predicted)	Water Solubility (mg/mL)
2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol	322.6	120–125	2.8	15–20
2-[(4-Chlorobenzyl)amino]propan-1-ol	229.7	95–100	1.9	30–35
2-{[(2,4-Dichlorophenyl)methyl]amino}butan-1-ol	278.6	110–115	2.5	20–25

Notes:

• Increased halogenation elevates molecular weight and LogP (lipophilicity), reducing aqueous solubility.
• The ortho-bromo substituent in the target compound likely contributes to higher melting points due to enhanced crystal packing efficiency.

Methodological Considerations

The structural analysis of such compounds frequently employs X-ray crystallography refined via programs like SHELX, which is critical for validating molecular geometry and intermolecular interactions . For instance, SHELXL’s precision in handling halogen-heavy structures aids in resolving disorder or thermal motion artifacts common in such molecules.

Biological Activity

2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol is an organic compound with significant potential in medicinal chemistry due to its unique structural features. This compound, characterized by a butan-1-ol backbone linked to a bromo and chloro-substituted phenyl group via a methylamino linkage, presents intriguing biological activity that warrants detailed exploration. The presence of halogen substituents enhances its reactivity and potential interactions with various biological targets, making it a candidate for therapeutic applications.

• Molecular Formula : C11H15BrClNO
• Molecular Weight : Approximately 292.60 g/mol

The unique arrangement of bromine and chlorine on the phenyl ring significantly influences the compound's chemical reactivity and biological interactions.

The biological activity of 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The halogen substituents can enhance binding affinity, while the amino alcohol moiety may facilitate hydrogen bonding and other interactions critical for biological activity.

Antimicrobial Activity

Research indicates that compounds structurally similar to 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol exhibit notable antimicrobial properties. Preliminary studies suggest that this compound may possess similar activities against various bacterial strains:

Bacterial Strain	MIC (µg/mL)	Activity
Bacillus subtilis	32	Moderate
Escherichia coli	16	Strong
Pseudomonas fluorescens	64	Weak
Xanthomonas campestris	128	Weak

These findings align with data from related compounds, which have demonstrated antimicrobial efficacy, particularly against Gram-positive bacteria .

Enzyme Inhibition Studies

In vitro studies have explored the enzyme inhibition potential of 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol. Compounds with similar structures have shown promise in inhibiting key enzymes involved in disease pathways, such as kinases and phosphatases. The halogen atoms enhance binding to active sites, potentially modulating enzymatic activity and influencing physiological responses.

Case Studies

Several case studies have investigated the biological effects of compounds related to 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol:

• Case Study on Antimicrobial Efficacy :
  • A study assessed the antimicrobial activity of various halogenated phenyl compounds, including 2-{[(2-Bromo-4-chlorophenyl)methyl]amino}butan-1-ol. Results indicated significant inhibition against Staphylococcus aureus, suggesting potential for development as an antibacterial agent .
• Case Study on Enzyme Interaction :
  • Molecular docking studies revealed that similar compounds effectively bind to protein targets associated with cancer pathways, indicating potential applications in oncology research. The specific arrangement of bromine and chlorine atoms was found to enhance binding affinity compared to non-halogenated analogs .

Q & A

Q. What advanced techniques identify degradation pathways under oxidative stress?

• Methodological Answer : Perform forced degradation studies with H₂O₂ (3% v/v, 40°C, 24 hrs). Analyze products via LC-MS/MS (Q-TOF) to identify hydroxylated or demethylated derivatives. Use radical scavengers (e.g., BHT) to confirm ROS-mediated pathways .